3-Methyl-7-(3-methylbutyl)-8-morpholin-4-ylpurine-2,6-dione

• IUPAC Name: 3-methyl-7-(3-methylbutyl)-8-morpholin-4-ylpurine-2,6-dione
• InChI: InChI=1S/C15H23N5O3/c1-10(2)4-5-20-11-12(18(3)15(22)17-13(11)21)16-14(20)19-6-8-23-9-7-19/h10H,4-9H2,1-3H3,(H,17,21,22)
• InChI Key: WFTITDKHVHHYSX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCN1C2=C(N=C1N3CCOCC3)N(C(=O)NC2=O)C
• Molecular Formula: C15H23N5O3
• Molecular Weight: 321.37 g/mol

Description

3-Methyl-7-(3-methylbutyl)-8-morpholin-4-ylpurine-2,6-dione, also known as Methylbutylthioguanosine (MBTG), is a purine analog that has been extensively studied for its potential applications in scientific research. This compound is a derivative of guanosine and has been shown to exhibit a variety of biological activities, including antiviral, antitumor, and immunomodulatory effects. In

Scientific Research Applications

Inhibitory Activity and Anti-Inflammatory Agents

Cyclodidepsipeptides, including morpholine-dione derivatives, have been evaluated for inhibitory activity against the enzyme xanthine oxidase (XO) and for their anti-inflammatory response. Such compounds are excellent inhibitors of XO and significantly suppress the activation of nuclear factor of κB (NF-κB), suggesting potential use in the treatment of gout and other conditions related to excessive uric acid production or inflammation (Šmelcerović et al., 2013).

Polymer Synthesis and Material Science

Morpholine-2,5-dione derivatives have been utilized in the synthesis of polymers, demonstrating the versatility of these compounds in material science. For instance, the enzymatic ring-opening polymerization of morpholine-2,5-dione derivatives has been explored as a novel route to synthesize poly(ester amide)s, highlighting the compounds' potential in developing biodegradable and biocompatible materials (Feng et al., 2000).

Antimicrobial Activity

Studies have shown that certain morpholine-dione derivatives exhibit a broad spectrum of biological activities, including antimicrobial properties. The synthesis and structure analysis of these compounds, combined with their antimicrobial efficacy against various bacterial strains, underscore their potential pharmacological applications (Yancheva et al., 2012).